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This technical guide provides an in-depth overview of tridecane, a C13 straight-chain alkane,

in its capacity as a volatile organic compound (VOC). Tailored for researchers, scientists, and

drug development professionals, this document consolidates key chemical and physical data,

explores its biological significance, and details established experimental protocols for its

analysis.

Introduction to Tridecane (C13H28)
Tridecane is a colorless, combustible liquid with a hydrocarbon odor, classified as a volatile

organic compound.[1][2][3] While it has limited specific industrial applications beyond being a

component of fuels and solvents, its presence as a natural product in plants and as a

semiochemical in insects makes it a compound of significant interest in various research fields.

[1][2][4] It is found in the essential oils of plants like Abelmoschus esculentus and Piper

aduncum L., and is also released as a stress compound by insects such as the brown

marmorated stink bug.[1][4][5]

Physicochemical Properties of Tridecane
A comprehensive summary of tridecane's key physicochemical properties is presented below.

This data is essential for understanding its behavior in environmental and biological systems,

as well as for the development of analytical methods.
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Property Value References

Molecular Formula C13H28 [1][2][3]

Molecular Weight 184.36 g/mol [1][4]

Appearance Colorless liquid [1][2][3]

Odor Hydrocarbon-like [1][4]

Boiling Point 235-236 °C [1][2]

Melting Point -5.5 °C [1]

Flash Point 79 °C (174.2 °F) [6]

Density 0.756 g/mL at 25 °C [1][2]

Vapor Pressure 1 mm Hg at 59.4 °C [7]

Water Solubility
0.0047 mg/L (practically

insoluble)
[1][4]

LogP 7.331 (estimated) [1]

Tridecane in Biological Systems
Tridecane plays a significant role in the chemical communication of insects and the defense

mechanisms of plants.

Insect Semiochemical
In the insect world, tridecane functions as a semiochemical, a chemical substance that carries

a message. For instance, nymphs of the southern green shield bug produce tridecane as a

dispersion/aggregation pheromone, which may also serve as a defense mechanism against

predators.[2] It is also a major component of the defensive fluid produced by the stink bug

Cosmopepla bimaculata.[2] The detection of such volatile compounds is crucial for insect

behavior and survival.

The olfactory signaling pathway in insects is a complex process that can involve both ionotropic

and metabotropic mechanisms. While the specific receptor for tridecane has not been

definitively identified, a generalized pathway for odorant detection in insects is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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